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Cat. No.: B1581254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structural features of sec-butylcyclohexane. The information is curated for professionals in

research and development, with a focus on delivering precise data and methodological

insights.

Chemical Structure
sec-Butylcyclohexane, systematically named (1-methylpropyl)cyclohexane or 2-

cyclohexylbutane, is a cycloalkane with the chemical formula C10H20.[1][2][3] Its structure

consists of a cyclohexane ring attached to a sec-butyl group. The sec-butyl group is bonded to

the cyclohexane ring via its secondary carbon atom.

The molecule possesses a chiral center at the carbon atom of the sec-butyl group that is

attached to the cyclohexane ring. This gives rise to two stereoisomers: (R)-sec-
butylcyclohexane and (S)-sec-butylcyclohexane.[4] Furthermore, the cyclohexane ring can

exist in different conformations, with the chair conformation being the most stable. The sec-

butyl substituent can occupy either an equatorial or an axial position.

Caption: 2D representation of the sec-butylcyclohexane molecule.
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Physicochemical Properties
The following table summarizes the key physicochemical properties of sec-butylcyclohexane.

Property Value Reference(s)

Molecular Formula C10H20 [1][2][5]

Molecular Weight 140.27 g/mol [1][4][5]

CAS Number 7058-01-7 [1][2][3]

Appearance Colorless liquid [1][6]

Density 0.801 - 0.8131 g/cm³ [1][2]

Boiling Point 171 - 179.35 °C [1][2]

Melting Point -84.33 °C (estimate) [1]

Flash Point 48.2 °C [1][2]

Vapor Pressure 1.28 mmHg at 25 °C [1][2]

Refractive Index 1.44 - 1.4467 [1][2]

Solubility Insoluble in water [1]

LogP (Predicted) 5.29 [7]

Spectroscopic Data
Spectroscopic techniques are essential for the identification and characterization of sec-
butylcyclohexane.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR data for sec-
butylcyclohexane is available and provides information about the carbon skeleton of the

molecule.[6][8]

Mass Spectrometry (MS): Gas chromatography-mass spectrometry (GC-MS) is a common

technique for analyzing sec-butylcyclohexane.[5][6] The mass spectrum shows

characteristic fragmentation patterns that can be used for its identification.
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Infrared (IR) Spectroscopy: The IR spectrum of sec-butylcyclohexane exhibits

characteristic absorption bands for C-H stretching and bending vibrations of the cyclohexane

and sec-butyl groups.[6][9]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of sec-butylcyclohexane are

not readily available in the searched literature, a general synthetic approach can be outlined

based on common organic chemistry reactions.

A. Synthesis of sec-Butylcyclohexane (General Approach)

A plausible method for the synthesis of sec-butylcyclohexane is the Grignard reaction

between a cyclohexyl magnesium halide and a 2-halobutane, or the reaction of a sec-butyl

magnesium halide with a halocyclohexane. Another approach is the hydrogenation of sec-

butylbenzene.

B. Analytical Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be used for the identification and purity assessment of sec-butylcyclohexane.[10]

Column Selection: A non-polar or moderately polar capillary column, such as one with a (5%-

phenyl)-methylpolysiloxane stationary phase, is suitable for the separation of sec-
butylcyclohexane from other hydrocarbons.[11]

Chromatographic Conditions: A temperature gradient program is recommended to ensure

good resolution. The program could start at a low temperature and gradually increase. The

carrier gas flow rate and injector temperature should be optimized for the specific instrument

and column used.[11]

Sample Preparation: The sample can be diluted in a suitable solvent, such as hexane, before

injection. Direct injection is a common technique.[11]

Mass Spectrometry Settings: Electron ionization (EI) is typically used. The mass

spectrometer can be operated in full scan mode to obtain the full mass spectrum for

identification or in selected ion monitoring (SIM) mode for quantification.[11]
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Generalized Experimental Workflow for Synthesis and Analysis
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Caption: Generalized workflow for the synthesis and analysis of sec-butylcyclohexane.

Safety and Hazards
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According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, sec-butylcyclohexane is not classified as a hazardous substance.[3][6] However,

as with any chemical, appropriate safety precautions should be taken. Overexposure may

cause skin and eye irritation, and it may have anesthetic effects such as drowsiness, dizziness,

and headache.[5][6] It is recommended to handle sec-butylcyclohexane in a well-ventilated

area and to use personal protective equipment, including gloves and safety glasses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 7058-01-7,SEC-BUTYLCYCLOHEXANE | lookchem [lookchem.com]

2. sec-Butylcyclohexane | 7058-01-7 [chemnet.com]

3. Page loading... [guidechem.com]

4. (R)-(+)-sec-butylcyclohexane [webbook.nist.gov]

5. sec-Butylcyclohexane | C10H20 | CID 23468 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. sec-Butylcyclohexane | C10H20 | CID 23468 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Page loading... [wap.guidechem.com]

8. spectrabase.com [spectrabase.com]

9. nvlpubs.nist.gov [nvlpubs.nist.gov]

10. ia601603.us.archive.org [ia601603.us.archive.org]

11. How to Detect Cyclohexane and Benzene Using GC-MS? Why Can't Their Peaks Be
Separated | MtoZ Biolabs [mtoz-biolabs.com]

To cite this document: BenchChem. [An In-depth Technical Guide to sec-Butylcyclohexane:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581254#sec-butylcyclohexane-chemical-properties-
and-structure]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1581254?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/sec-butylcyclohexane-dic491922.html
https://pubchem.ncbi.nlm.nih.gov/compound/00023468?from=summary
https://pubchem.ncbi.nlm.nih.gov/compound/sec-Butylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/00023468?from=summary
https://www.benchchem.com/product/b1581254?utm_src=pdf-body
https://www.benchchem.com/product/b1581254?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno7058-01-7.html
https://www.chemnet.com/cas/en/7058-01-7/sec-Butylcyclohexane.html
https://www.guidechem.com/encyclopedia/sec-butylcyclohexane-dic491922.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C29916196
https://pubchem.ncbi.nlm.nih.gov/compound/sec-Butylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/00023468?from=summary
https://wap.guidechem.com/dictionary/en/7058-01-7.html
https://spectrabase.com/spectrum/Ac0UlZH085m
https://nvlpubs.nist.gov/nistpubs/jres/43/jresv43n1p37_A1b.pdf
https://ia601603.us.archive.org/33/items/applicationofgas00beer/applicationofgas00beer.pdf
https://www.mtoz-biolabs.com/how-to-detect-cyclohexane-and-benzene-using-gc-ms-why-cant-their-peaks-be-separated.html
https://www.mtoz-biolabs.com/how-to-detect-cyclohexane-and-benzene-using-gc-ms-why-cant-their-peaks-be-separated.html
https://www.benchchem.com/product/b1581254#sec-butylcyclohexane-chemical-properties-and-structure
https://www.benchchem.com/product/b1581254#sec-butylcyclohexane-chemical-properties-and-structure
https://www.benchchem.com/product/b1581254#sec-butylcyclohexane-chemical-properties-and-structure
https://www.benchchem.com/product/b1581254#sec-butylcyclohexane-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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